Cas no 5699-71-8 (2-Oxiranecarbonitrile,3,3-diethyl-)
5699-71-8 structure
Product Name:2-Oxiranecarbonitrile,3,3-diethyl-
CAS No:5699-71-8
MF:C14H18N2O2S
MW:278.369922161102
CID:379431
PubChem ID:757855
Update Time:2025-04-19
2-Oxiranecarbonitrile,3,3-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxiranecarbonitrile,3,3-diethyl-
- 4H-cyclohepta[b]thiophene-3-carboxamide, 2-[(cyclopropylcarbonyl)amino]-5,6,7,8-tetrahydro-
- N-(3-Carbamoyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)cyclopropanecarboximidic acid
- Cambridge id 5699718
- 2-[(cyclopropylcarbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
- DTXSID40972479
- AB00093963-01
- 5699-71-8
- SCHEMBL8288845
- Oprea1_743585
- AKOS003253379
-
- Inchi: 1S/C14H18N2O2S/c15-12(17)11-9-4-2-1-3-5-10(9)19-14(11)16-13(18)8-6-7-8/h8H,1-7H2,(H2,15,17)(H,16,18)
- InChI Key: PYJCCEGBKUTGKU-UHFFFAOYSA-N
- SMILES: S1C(=C(C(N)=O)C2=C1CCCCC2)NC(C1CC1)=O
Computed Properties
- Exact Mass: 278.10904
- Monoisotopic Mass: 278.10889899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 72.19
2-Oxiranecarbonitrile,3,3-diethyl- Pricemore >>
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2-Oxiranecarbonitrile,3,3-diethyl- Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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